Cas no 797789-01-6 (1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate)

• Product Name: 1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate
• CAS No: 797789-01-6
• MF: C₁₂H₂₁F₃N₂O₃S
• MW: 330.3669526577
• MDL: MFCD03427625
• CID: 984861
• Update Time: 2025-04-20

1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexyl-2,3-dimethylimidazolium trifluoromethansulfonate
• 1-hexyl-2,3-dimethylimidazol-3-ium,trifluoromethanesulfonate
• NULL

• MDL： MFCD03427625
• Inchi： 1S/C11H21N2.CHF3O3S/c1-4-5-6-7-8-13-10-9-12(3)11(13)2;2-1(3,4)8(5,6)7/h9-10H,4-8H2,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： BQBJIBLQQWXKBH-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].N1(C=C[N+](C)=C1C)CCCCCC

Computed Properties

• Exact Mass: 330.12200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• PSA: 74.39000
• LogP: 3.33350
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles